2-ethyl-N-pyrazin-2-ylbenzamide

• IUPAC Name: 2-ethyl-N-pyrazin-2-ylbenzamide
• InChI: InChI=1S/C13H13N3O/c1-2-10-5-3-4-6-11(10)13(17)16-12-9-14-7-8-15-12/h3-9H,2H2,1H3,(H,15,16,17)
• InChI Key: MGCPTXHREDSYAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C(=O)NC2=NC=CN=C2
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol

Description

2-Ethyl-N-pyrazin-2-ylbenzamide is a benzamide derivative featuring a 2-ethyl-substituted benzoyl group linked via an amide bond to a pyrazin-2-yl moiety.

Preparation Methods

Procedure and Optimization

In a representative protocol, 2-ethylbenzoic acid (4.0 mmol) is dissolved in ethanol, followed by sequential addition of DMAP (6.0 mmol) and DCC (6.0 mmol). After stirring for 30 minutes, N-hydroxysuccinimide (NHS, 6.0 mmol) is introduced to form the active NHS ester. The intermediate is purified via column chromatography (ethyl acetate/methanol = 20:1) to eliminate side products. The purified NHS ester is then coupled with 2-aminopyrazine (3.9 mmol) in dichloromethane (DCM) using triethylamine as a base, yielding the target amide after acid workup and crystallization.

Yield and Purity

This method achieves a two-step yield of 93% with >99% purity (HPLC). Key advantages include high selectivity and minimal racemization, though the requirement for column chromatography increases operational complexity.

Acid Chloride Intermediate Route

The Schotten-Baumann reaction offers a classical approach to amide synthesis via acid chlorides.

Synthesis of 2-Ethylbenzoyl Chloride

2-Ethylbenzoic acid is treated with thionyl chloride (SOCl₂) under reflux, yielding 2-ethylbenzoyl chloride. Excess SOCl₂ is removed under reduced pressure, and the residue is dissolved in dry DCM.

Coupling with 2-Aminopyrazine

The acid chloride is added dropwise to a solution of 2-aminopyrazine in DCM and aqueous sodium hydroxide (NaOH). Triethylamine (10 mol%) is often included to scavenge HCl. The biphasic system ensures rapid reaction kinetics, with the amide precipitating upon neutralization.

Performance Metrics

This method delivers 85–88% yield after recrystallization from ethanol/water. While cost-effective, the use of SOCl₂ necessitates stringent safety measures, and trace HCl may necessitate additional purification steps.

HATU/DIPEA-Mediated Coupling

Modern peptide coupling agents like HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) enable efficient amide bond formation under mild conditions.

Reaction Conditions

A mixture of 2-ethylbenzoic acid (1.0 equiv), HATU (1.2 equiv), and DIPEA (3.0 equiv) in dimethylformamide (DMF) is stirred at 0–5°C for 10 minutes. 2-Aminopyrazine (1.1 equiv) is added, and the reaction is warmed to room temperature for 12 hours.

Workup and Isolation

The crude product is partitioned between DCM and water, with the organic layer dried over Na₂SO₄ and concentrated. Final purification via silica gel chromatography (hexane/ethyl acetate) affords the amide in 90–92% yield .

Comparative Analysis of Methods

Method	Yield	Reaction Time	Purification	Cost
DCC/NHS	93%	8–10 hours	Column chromatography	High
Acid Chloride	85–88%	3–4 hours	Recrystallization	Low
HATU/DIPEA	90–92%	12–14 hours	Column chromatography	Very High

Key Observations :

• The DCC/NHS method balances yield and purity but requires chromatographic purification.

• The acid chloride route is economical but less suitable for acid-sensitive substrates.

• HATU/DIPEA offers excellent efficiency at elevated reagent costs.

Challenges and Mitigation Strategies

Byproduct Formation

Residual DCC or HATU may generate ureas or guanidines, respectively. Pre-activation of the carboxylic acid and stringent purification (e.g., washing with dilute HCl) mitigate this issue.

Solvent Selection

Polar aprotic solvents (DMF, DCM) enhance coupling efficiency but complicate solvent recovery. Ethanol or water/THF mixtures are explored as greener alternatives .

Chemical Reactions Analysis

Types of Reactions

2-ethyl-N-pyrazin-2-ylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups on the benzamide or pyrazine ring are replaced with other groups. Common reagents for substitution reactions include halogens, alkylating agents, and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst, alkylating agents (e.g., methyl iodide), and nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

2-ethyl-N-pyrazin-2-ylbenzamide has several scientific research applications, including:

Medicinal Chemistry: The compound has been studied for its potential as an antimycobacterial agent.

Biology: The compound’s ability to inhibit specific enzymes and pathways makes it a valuable tool for studying biological processes and developing new therapeutic agents.

Industry: In industrial applications, 2-ethyl-N-pyrazin-2-ylbenzamide can be used as an intermediate in the synthesis of other complex molecules, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-ethyl-N-pyrazin-2-ylbenzamide involves its interaction with specific molecular targets and pathways. For example, it has been shown to inhibit mycobacterial fatty acid synthase I (FAS I) and aspartate decarboxylase (PanD), which are essential for the survival and growth of Mycobacterium tuberculosis . The compound’s ability to disrupt these pathways leads to the inhibition of bacterial growth and replication.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Benzamide Core

Ethyl vs. Ethoxy Groups

• 2-Ethoxy-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide (CAS 1396808-59-5): This analog replaces the ethyl group with an ethoxy substituent, increasing polarity due to the oxygen atom. Its molecular weight (340.4 g/mol) and formula (C₁₉H₂₄N₄O₂) reflect the addition of a piperidinylmethyl group, enhancing steric bulk compared to the simpler ethyl substitution in the target compound .

Hydroxy vs. Ethyl Groups

• N-Benzoyl-2-hydroxybenzamides : These compounds feature a hydroxyl group at the benzamide’s ortho position, enabling hydrogen bonding. Synthesis involves refluxing with pyridine, a method that could be adapted for 2-ethyl-N-pyrazin-2-ylbenzamide by substituting 2-ethylbenzoyl chloride .
• Impact : Hydroxy groups often improve target binding affinity but may reduce metabolic stability compared to ethyl substituents.

Variations in the Amide Substituent

Pyrazin-2-yl vs. Pyridyl Groups

• N-Pyridyl-Hydrazone Derivatives : Compounds with pyridyl groups (e.g., 6-ethoxy-2-hydrazinyl-3-nitropyridine) exhibit distinct electronic profiles due to pyridine’s lone pair on nitrogen, which is absent in pyrazine. Pyrazine’s dual nitrogen atoms may enhance π-π stacking or metal coordination .
• Impact : Pyrazine rings could confer unique binding modes in enzymatic active sites compared to pyridine-based analogs.

Chloroethyl vs. Ethyl Groups

• The ethyl group in the target compound lacks such reactivity, favoring stability .

Table 1: Key Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-Ethyl-N-pyrazin-2-ylbenzamide (hypothetical)	C₁₃H₁₃N₃O	227.27	2-Ethylbenzamide, pyrazin-2-yl	High lipophilicity (predicted)
2-Ethoxy-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide	C₁₉H₂₄N₄O₂	340.40	2-Ethoxybenzamide, piperidinylmethyl	Increased steric bulk, moderate polarity
N-(2-Chloroethyl)pyrazin-2-carboxamide	C₇H₈ClN₃O	201.61	2-Chloroethylamide	Electrophilic reactivity
2-Acetyl Pyrazine	C₆H₆N₂O	122.12	Acetyl group	Flavoring agent (FEMA 3126)

Q & A

Q. What synthetic methodologies are recommended for 2-ethyl-N-pyrazin-2-ylbenzamide?

The synthesis typically involves multi-step reactions, including amide coupling and pyrazine functionalization. A common approach is:

• Step 1 : React 2-ethylbenzoyl chloride with 2-aminopyrazine in pyridine under reflux to form the benzamide core .
• Step 2 : Purify intermediates via column chromatography (e.g., silica gel, eluent: dichloromethane/methanol) .
• Key Reagents : Pyridine (catalyst), anhydrous solvents (CH₂Cl₂, MeOH) to avoid hydrolysis . Yields can vary (40–70%) depending on reaction conditions and substituent steric effects .

Q. What analytical techniques are essential for characterizing this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to confirm substituent positions and purity. For example, the pyrazine ring protons appear as distinct doublets in δ 8.5–9.0 ppm .
• X-ray Crystallography : Use SHELX software for structure refinement. Monoclinic systems (e.g., space group P21/n) are common for benzamide derivatives, with cell parameters such as a = 11.480 Å, b = 15.512 Å, c = 13.235 Å .
• Mass Spectrometry : High-resolution MS (HRMS) to validate molecular weight (e.g., calculated m/z for C₁₃H₁₃N₃O: 227.1059) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed for this compound?

• Substituent Variation : Systematically modify the ethyl group or pyrazine ring (e.g., replace with methyl, cyclohexenyl) to assess bioactivity changes .
• Biological Assays : Test analogs in receptor-binding assays (e.g., GPCRs) or enzyme inhibition studies (IC₅₀ determination) using in vitro models .
• Computational Modeling : Perform docking simulations (e.g., AutoDock Vina) to predict binding interactions with target proteins .

Q. What challenges exist in crystallographic analysis of 2-ethyl-N-pyrazin-2-ylbenzamide?

• Crystal Twinning : Common in derivatives with flexible substituents; use SHELXL’s TWIN/BASF commands for refinement .
• Disorder Resolution : Ethyl groups may exhibit positional disorder. Apply restraints (e.g., SIMU/ISOR) during refinement .
• Data Collection : High-resolution synchrotron data (λ = 0.7–1.0 Å) improves accuracy for low-symmetry crystals .

Q. How should researchers resolve contradictory bioactivity data across structural analogs?

• Electronic Effects : Compare logP values and Hammett constants to correlate substituent electronic properties with activity trends .
• Statistical Analysis : Use multivariate regression (e.g., PLS) to identify critical structural descriptors .
• Control Experiments : Validate assays with positive/negative controls (e.g., known receptor agonists/antagonists) to rule off-target effects .

Methodological Considerations

• Reaction Optimization : Screen catalysts (e.g., Pd/C for hydrogenation) and solvents (DMF vs. THF) to improve yields .
• Data Reproducibility : Document reaction conditions (temperature, solvent purity) rigorously, as minor variations can alter outcomes .
• Ethical Compliance : Ensure bioassays comply with institutional guidelines (e.g., IACUC for animal studies) .